Cas no 100093-07-0 (Benzoic acid,2-amino-4-methyl-6-nitro-)

Benzoic acid,2-amino-4-methyl-6-nitro- structure
100093-07-0 structure
Product Name:Benzoic acid,2-amino-4-methyl-6-nitro-
CAS No:100093-07-0
MF:C8H8N2O4
MW:196.160121917725
CID:123942
PubChem ID:20208272
Update Time:2025-04-18

Benzoic acid,2-amino-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-amino-4-methyl-6-nitro-
    • Benzoic acid, 2-amino-4-methyl-6-nitro- (9CI)
    • 2-Amino-4-methyl-6-nitrobenzoic acid
    • 100093-07-0
    • Inchi: 1S/C8H8N2O4/c1-4-2-5(9)7(8(11)12)6(3-4)10(13)14/h2-3H,9H2,1H3,(H,11,12)
    • InChI Key: DAAMDPIOKBBUJJ-UHFFFAOYSA-N
    • SMILES: OC(C1C(=CC(C)=CC=1[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 196.04844
  • Monoisotopic Mass: 196.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 106.46
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